N,N-bis(cyclopropylmethyl)-1,3-benzodioxole-5-sulfonamide

• IUPAC Name: N,N-bis(cyclopropylmethyl)-1,3-benzodioxole-5-sulfonamide
• InChI: InChI=1S/C15H19NO4S/c17-21(18,13-5-6-14-15(7-13)20-10-19-14)16(8-11-1-2-11)9-12-3-4-12/h5-7,11-12H,1-4,8-10H2
• InChI Key: XVEOZZDPTYFUNW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC2CC2)S(=O)(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C15H19NO4S
• Molecular Weight: 309.4 g/mol

Description

N,N-bis(cyclopropylmethyl)-1,3-benzodioxole-5-sulfonamide is a complex organic compound characterized by its unique structure, which includes a benzodioxole core and cyclopropylmethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-bis(cyclopropylmethyl)-1,3-benzodioxole-5-sulfonamide typically involves multiple steps. One common method includes the reaction of 1,3-benzodioxole-5-sulfonyl chloride with cyclopropylmethylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction. The mixture is stirred at low temperatures to ensure the formation of the desired sulfonamide compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using automated systems to control reaction parameters such as temperature, pressure, and pH. Purification steps, including crystallization or chromatography, are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N,N-bis(cyclopropylmethyl)-1,3-benzodioxole-5-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where nucleophiles replace the sulfonamide group under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted benzodioxole compounds.

Scientific Research Applications

N,N-bis(cyclopropylmethyl)-1,3-benzodioxole-5-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor due to its sulfonamide group.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N,N-bis(cyclopropylmethyl)-1,3-benzodioxole-5-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can bind to the active sites of enzymes, inhibiting their activity. This interaction can disrupt various biochemical pathways, leading to the compound’s observed biological effects. The cyclopropylmethyl groups may enhance the compound’s binding affinity and specificity for its targets.

Comparison with Similar Compounds

Similar Compounds

N,N-bis(2,4-dibenzhydryl-6-cycloalkylphenyl)butane-2,3-diimine: A compound with similar structural features but different functional groups.

N,N-bis(4-methoxyphenyl)naphthalen-2-amine: Another compound with a similar core structure but different substituents.

Uniqueness

N,N-bis(cyclopropylmethyl)-1,3-benzodioxole-5-sulfonamide is unique due to its combination of a benzodioxole core with cyclopropylmethyl groups and a sulfonamide functional group. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.